Cas no 125056-77-1 (2,4(1H,3H)-Pyrimidinedione,6-[(3,5-dimethylphenyl)thio]-1-[(2-hydroxyethoxy)methyl]-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,6-[(3,5-dimethylphenyl)thio]-1-[(2-hydroxyethoxy)methyl]-5-methyl-
• CAS No: 125056-77-1
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 172673
• PubChem ID: 453715
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-[(3,5-dimethylphenyl)thio]-1-[(2-hydroxyethoxy)methyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-[(3,5-dimethylphenyl)thio]-1-[(2-hydroxyethoxy)methyl]-5-methyl-
• 6-(3,5-dimethylphenyl)sulfanyl-1-(2-hydroxyethoxymethyl)-5-methylpyrimidine-2,4-dione
• 6-((3,5-Dimethylphenyl)thio)-1-((2-hydroxyethoxy)methyl)thymine
• 6-[(3,5-Dimethylphenyl)thio]-1-[(2-hydroxyethoxy)methyl]thymine
• BDBM50008321
• 6-(3,5-Dimethyl-phenylsulfanyl)-1-(2-hydroxy-ethoxymethyl)-5-methyl-1H-pyrimidine-2,4-dione
• DTXSID50154608
• 3',5'-DiMeHEPT
• 6-(3,5-dimethylphenyl)sulfanyl-1-(2-hydroxyethoxymethyl)-5-methyl-pyrimidine-2,4-dione
• 125056-77-1
• CHEMBL275599

• Inchi： 1S/C16H20N2O4S/c1-10-6-11(2)8-13(7-10)23-15-12(3)14(20)17-16(21)18(15)9-22-5-4-19/h6-8,19H,4-5,9H2,1-3H3,(H,17,20,21)
• InChI Key： JMQRGJWYVNHODX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)C1=C(C)C(NC(N1COCCO)=O)=O

Computed Properties

• Exact Mass: 336.1145
• Monoisotopic Mass: 336.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.32
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.625
• PSA: 78.87